2,2-dimethyl-7-(pyrrolidin-1-yl)-3,4-dihydro-2H-1-benzopyran-4-one
Overview
Description
Coumarin and 7-hydroxy coumarins are significant as natural fragrances, having a characteristic odour like vanilla beans . They are part of a large class of naturally occurring phenolic substances made of fused benzene and α-pyrone rings .
Synthesis Analysis
Treatment of 8-formyl-7-hydroxy coumarin with N,N-disubstituted cyano acetamides in the presence of piperidine afforded novel 8-substituted-7-hydroxy coumarin derivatives . Their structures were characterized by IR, 1H, 13C NMR, mass spectral and elemental analysis data .Physical And Chemical Properties Analysis
The physical and chemical properties of coumarin derivatives were determined using IR, 1H, 13C NMR, mass spectral and elemental analysis data .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-dimethyl-7-(pyrrolidin-1-yl)-3,4-dihydro-2H-1-benzopyran-4-one involves the condensation of 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one with pyrrolidine in the presence of a suitable catalyst.", "Starting Materials": [ "2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one", "Pyrrolidine", "Catalyst" ], "Reaction": [ "To a stirred solution of 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-4-one in a suitable solvent, pyrrolidine is added dropwise.", "The reaction mixture is heated under reflux for a suitable time in the presence of a suitable catalyst.", "The reaction mixture is cooled and the solvent is removed under reduced pressure.", "The residue is purified by column chromatography to afford the desired product." ] } | |
CAS RN |
2504224-36-4 |
Molecular Formula |
C15H19NO2 |
Molecular Weight |
245.3 |
Purity |
95 |
Origin of Product |
United States |
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